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Introduction

2,2-Difluoropropane (CAS No. 420-45-1), also known as HFC-272ca, is a hydrofluorocarbon
with the chemical formula CsHeF2.[1][2][3] Understanding its thermodynamic properties is
crucial for various applications, including its use as a refrigerant, a solvent, or a reagent in
chemical synthesis. This technical guide provides a comprehensive overview of the key
thermodynamic data for 2,2-Difluoropropane, details on the experimental methodologies used
for their determination, and a generalized experimental workflow.

Core Thermodynamic Properties

The thermodynamic properties of 2,2-Difluoropropane have been characterized through a
combination of experimental measurements and computational predictions. The following
tables summarize the key quantitative data available from various sources.

Table 1: General and Physical Properties
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Property Value Units Reference(s)
Molecular Formula CsHeF2 - [1112]1[3]
Molecular Weight 80.078 g/mol [1]

CAS Registry Number  420-45-1 - [2][3]

Boiling Point -1 °C [4]

Melting Point -104.8 °C [4]

Density 0.92 g/cm3 [4]

Refractive Index 1.2880 - [4]

Property Value Units Method Reference(s)
Standard
Enthalpy of o

-543 + 13 kJ/mol lonization [2][5]

Formation (Gas,
AfH°gas)

Standard Gibbs
Joback
Free Energy of -412.40 kJ/mol [5]
) Calculated
Formation (AfG®)

Ideal Gas Heat
Capacity See Note 1 J/(mol-K) - [5]
(Cp.gas)

Entropy (Ideal

See Note 2 J/(mol-K) - [6]
Gas)

Enthalpy (Ideal

See Note 2 kJ/mol - [6]
Gas)

Note 1: Ideal gas heat capacity (Cp,gas) is a temperature-dependent property. While a specific
value is not provided in the search results, it is noted as a measurable property.[5] Note 2:
Critically evaluated data for the entropy and enthalpy of the ideal gas and liquid in equilibrium
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with gas are available from the NIST/TRC Web Thermo Tables, typically presented as a
function of temperature.[6]

Table 3: Vapor Pressure

Temperature (°C) Pressure (mmHg) Reference(s)

25 2010 [7]

Experimental Protocols

Detailed experimental protocols for the determination of the thermodynamic properties of 2,2-
Difluoropropane are found within the primary scientific literature. While the full experimental
sections of these papers are not publicly available, this section describes the general
methodologies employed for determining the key thermodynamic parameters of similar volatile
organic compounds.

Determination of Enthalpy of Formation: Photoionization
Mass Spectrometry

The standard enthalpy of formation of gaseous 2,2-Difluoropropane was determined using
photoionization mass spectrometry.[2][8] This technique is a powerful tool for determining the
energy required to form a molecule from its constituent elements in their standard states.

Generalized Protocol:

Sample Introduction: A gaseous sample of 2,2-Difluoropropane is introduced into a high-
vacuum chamber.

¢ Photoionization: The sample is irradiated with a beam of monochromatic photons of known
and tunable energy. The energy of the photons is gradually increased.

« lon Detection: When the photon energy is sufficient to ionize the molecule, the resulting ions
are detected by a mass spectrometer. The appearance energy of the parent ion (CsHeF27) is
measured.

» Fragment lon Analysis: The appearance energies of various fragment ions are also
measured.
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o Thermochemical Cycle Calculation: By combining the appearance energies with the known
heats of formation of the fragment ions and neutral fragments, the enthalpy of formation of
the parent molecule can be calculated using established thermochemical cycles.[8]

Determination of Heat Capacity: Calorimetry

The heat capacity of a substance, which is the amount of heat required to raise its temperature
by a specific amount, is determined using calorimetry.[9] For gases like 2,2-Difluoropropane,
this can be measured at constant volume (Cv) or constant pressure (Cp).

Generalized Protocol for Constant Volume Heat Capacity (Cv):

o Sample Confinement: A known mass of gaseous 2,2-Difluoropropane is sealed in a rigid
container of known volume (a bomb calorimeter).

o Thermal Equilibration: The calorimeter is placed in a temperature-controlled bath until
thermal equilibrium is reached.

e Energy Input: A known amount of electrical energy is supplied to a heater within the
calorimeter, causing the temperature of the gas to rise.

o Temperature Measurement: The change in temperature of the gas is precisely measured.

o Calculation: The heat capacity at constant volume is calculated by dividing the heat supplied
by the product of the mass of the gas and the change in temperature.

Determination of Vapor Pressure

Several methods can be used to determine the vapor pressure of a volatile compound like 2,2-
Difluoropropane. These include static, dynamic, and effusion methods.

Generalized Protocol using a Static Method:

o Sample Preparation: A pure sample of liquid 2,2-Difluoropropane is placed in a container
connected to a pressure-measuring device (manometer).

o Evacuation: The space above the liquid is evacuated to remove any other gases.
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» Equilibration: The container is placed in a constant-temperature bath until the liquid and
vapor phases reach equilibrium.

e Pressure Measurement: The pressure exerted by the vapor in equilibrium with the liquid is
measured at a specific temperature.

o Temperature Variation: The process is repeated at different temperatures to obtain a vapor
pressure curve.

Visualization
Experimental Workflow for Enthalpy of Formation
Determination

The following diagram illustrates a generalized workflow for determining the enthalpy of
formation of a gaseous compound like 2,2-Difluoropropane using photoionization mass
spectrometry.

Sample Preparation Photoionization Mass Spectrometry Data Analysis

[ S——
Pure Gaseous Gas Inlet Introduction into Irradiation with lon Detection by Measure Appearance Energies Thermochemical Cycle
2,2-Difluoropropane High Vacuum Chamber Monochromatic Photons Mass Spectrometer (Parent & Fragment lons) Calculation

AfH°gas of
2,2-Difluoropropane

Click to download full resolution via product page

Generalized workflow for determining the enthalpy of formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294401#thermodynamic-properties-of-2-2-
difluoropropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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